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Compound of Interest

Compound Name: 3-Nitroaniline hydrochloride

Cat. No.: B1583885

An In-Depth Technical Guide to 3-Nitroaniline Hydrochloride (CAS: 33240-96-9) for Chemical
and Pharmaceutical Research

Executive Summary

3-Nitroaniline hydrochloride (CAS No: 33240-96-9) is the hydrochloride salt of 3-nitroaniline,
a meta-substituted aromatic amine. It presents as a yellow to orange crystalline solid and
serves as a pivotal intermediate in a multitude of synthetic applications, ranging from the
production of azo dyes to the development of complex pharmaceutical ingredients.[1][2] The
presence of the electron-withdrawing nitro group and the reactive primary amine, which is
protonated in the salt form, defines its chemical behavior.[1] This guide provides a
comprehensive technical overview for researchers and drug development professionals,
covering its physicochemical properties, synthesis and purification strategies, core applications,
analytical characterization, and critical safety and toxicological considerations. The conversion
to the hydrochloride salt enhances the compound's stability and solubility in polar solvents
compared to its free base form, facilitating its use in various reaction conditions.[2] While its
utility is significant, the nitroaromatic moiety introduces toxicological liabilities, including
potential mutagenicity, which must be carefully considered, particularly in the context of
pharmaceutical development.[1]

Section 1: Chemical Identity and Physicochemical
Properties
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3-Nitroaniline hydrochloride is structurally characterized by a benzene ring substituted with a

nitro group (-NO2) and an ammonium chloride group (-NHs*CI~) at the 1 and 3 positions,

respectively. This meta-substitution pattern is a key determinant of its reactivity and physical

properties.[1] As a salt, it exhibits significantly higher solubility in polar solvents like water and

methanol compared to the free base, 3-nitroaniline.[1]

Table 1: Chemical Identifiers and Properties

Property Value Source(s)
CAS Number 33240-96-9 [11[2][3]
Molecular Formula CeH7CIN202 [1114]
Molecular Weight 174.58 g/mol [1][5]
m-Nitroaniline hydrochloride,
Synonyms : - . [11[2]
3-Nitroanilinium chloride
White to Orange to Green
Appearance [31[5]
powder to crystal
Melting Point 225-227 °C [3][6]
Solubility Soluble in Methanol [31[7]

| Storage | Inert atmosphere, Room Temperature |[3][8] |
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Step 2: Azo Coupling

Diazonium Salt _
Reaction

Coupling Component
(e.g., Naphthol)

Azo Dye Product

Step 1: Diazotization

NaNO:z + HCI . . Reaction 3-Nitrobenzene-
(0-5°C) (3-N|troanlllne HCI ] [ diazonium Chloride)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583885#3-nitroaniline-hydrochloride-cas-number-
33240-96-9-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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